Cas no 1806477-02-0 (1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one)

• Product Name: 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one
• CAS No: 1806477-02-0
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5001536
• Update Time: 2025-06-10

1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one

• Inchi： 1S/C11H12F2O/c1-7-3-4-9(6-8(2)14)10(5-7)11(12)13/h3-5,11H,6H2,1-2H3
• InChI Key： QTHPTFCTOZGJRX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1CC(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1806477-02-0 and Product Name: 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one

The compound with CAS No. 1806477-02-0, chemically known as 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a difluoromethyl group and a methylphenyl moiety makes it a particularly intriguing candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms, such as the difluoromethyl group, due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one structure exemplifies this trend, offering a versatile scaffold for designing novel therapeutic agents. Its molecular framework is designed to interact selectively with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. Researchers have been exploring its utility in the development of small-molecule inhibitors targeting key enzymes and receptors involved in inflammatory and metabolic disorders. The difluoromethyl substitution not only improves the compound's lipophilicity but also contributes to its resistance against enzymatic degradation, thereby extending its half-life in biological systems.

Recent studies have highlighted the compound's efficacy in preclinical models as an inhibitor of certain kinases and proteases that play a crucial role in cancer progression. The methylphenyl moiety enhances its binding affinity to these targets by optimizing hydrophobic interactions and hydrogen bonding capabilities. This dual functionality makes it an attractive candidate for further optimization into a potent drug candidate.

The synthesis of 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable such complex molecules to be produced with high fidelity.

From a computational chemistry perspective, the molecular properties of 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, suggesting that the difluoromethyl group significantly influences its reactivity by inducing electron-withdrawing effects. These findings are crucial for understanding how the compound interacts with biological targets at the molecular level.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that it exhibits favorable solubility characteristics, which are essential for achieving optimal bioavailability. Additionally, its metabolic stability has been assessed using in vitro liver microsome assays, revealing that it undergoes minimal degradation under physiological conditions. This stability is attributed to the protective effects of both the difluoromethyl and methylphenyl substituents.

In conclusion, 1-(2-(Difluoromethyl)-4-methylphenyl)propan-2-one (CAS No. 1806477-02-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity. Its potential applications in treating various diseases make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.